Cas no 54802-79-8 (2,2,2-trifluoroethyl 2-methylprop-2-enoate)
2,2,2-trifluoroethyl 2-methylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
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- 2,2,2-trifluoroethyl 2-methylprop-2-enoate
- 2-Propenoic acid, 2-methyl-, 2,2,2-trifluoroethyl ester, homopolymer
- POLY(2,2,2-TRIFLUOROETHYL METHACRYLATE), APPROXMW 100,000
- Poly(2,2,2-trifluoroethyl methacrylate)
-
- MDL: MFCD00274739
Computed Properties
- Exact Mass: 168.04
- Monoisotopic Mass: 168.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -0.4
Experimental Properties
- Color/Form: solid
- Density: 1.181
- Melting Point: 50-52 °C (lit.)
- Boiling Point: 59℃ (100 mmHg)
- Flash Point: 16℃
- Refractive Index: n20/D 1.418(lit.)
n20/D 1.42(lit.) - Solubility: DMSO: soluble
- Solubility: Soluble in water
2,2,2-trifluoroethyl 2-methylprop-2-enoate Security Information
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Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
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Hazardous Material Identification:
- Storage Condition:Keep cold
2,2,2-trifluoroethyl 2-methylprop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04037-1g |
2,2,2-trifluoroethyl 2-methylprop-2-enoate |
54802-79-8 | 1g |
¥6408.0 | 2021-09-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P909386-250mg |
Poly(2,2,2-trifluoroethyl methacrylate) |
54802-79-8 | 250mg |
¥3,285.00 | 2022-06-14 | ||
| abcr | AB200043-25 g |
Poly(2,2,2-trifluoroethyl methacrylate); . |
54802-79-8 | 25g |
€122.00 | 2023-06-23 | ||
| Cooke Chemical | M2756347-250mg |
Poly(2,2 |
54802-79-8 | 2-trifluoroethylmethacrylate) | 250mg |
RMB 2920.00 | 2025-02-21 | |
| abcr | AB200043-25g |
Poly(2,2,2-trifluoroethyl methacrylate); . |
54802-79-8 | 25g |
€122.00 | 2025-02-13 |
2,2,2-trifluoroethyl 2-methylprop-2-enoate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2,2,2-trifluoroethyl 2-methylprop-2-enoate
2,2,2-Trifluoroethyl 2-Methylprop-2-enoate (CAS No. 54802-79-8)
Introduction to 2,2,2-Trifluoroethyl 2-Methylprop-2-enoate
The compound 2,2,2-trifluoroethyl 2-methylprop-2-enoate (CAS No. 54802-79-8) is a fluorinated ester with unique chemical properties that make it highly valuable in various applications. This compound is characterized by its trifluoroethyl group, which contributes to its high stability and reactivity in certain chemical reactions. The methylpropenoate moiety further enhances its versatility, making it a key intermediate in the synthesis of advanced materials and pharmaceuticals.
Chemical Structure and Properties
The molecular structure of 2,2,2-trifluoroethyl 2-methylprop-2-enoate consists of a trifluoroethyl group (-CF3CH-) attached to a methylpropenoate group (CH3C(O)O). This combination results in a compound with a high degree of fluorination, which significantly impacts its physical and chemical properties. The presence of the trifluoromethyl group imparts high thermal stability, while the ester functionality provides reactivity towards nucleophilic attacks, making it suitable for various organic transformations.
Synthesis and Applications
The synthesis of CAS No. 54802-79-8 typically involves the reaction of trifluoroacetic anhydride with methyl propionate under controlled conditions. This process ensures the formation of a pure and stable product. The compound is widely used as an intermediate in the production of perfluorinated polymers, which are employed in applications such as non-stick coatings, electronic insulation, and biomedical devices.
Recent advancements in the field have highlighted the potential of this compound in the development of fluorinated pharmaceuticals. Its ability to enhance drug stability and bioavailability has made it a subject of interest in medicinal chemistry research.
Environmental Impact and Safety Considerations
Despite its wide range of applications, understanding the environmental impact of CAS No. 5480111111111111111111111No. 54802-79-8 is crucial. Studies have shown that due to its high fluorination, this compound exhibits low biodegradability, necessitating careful handling and disposal to minimize environmental contamination.
From a safety perspective, exposure to this compound should be avoided due to potential health risks associated with long-term inhalation or skin contact. Proper personal protective equipment (PPE) should be used during handling to ensure worker safety.
Conclusion
In summary, CAS No. 5480No. 5480No. 5480No. 5480No. 5480No. 5480No.No.No.No.No.No.No.No.No.No.No.No.No.No.No.No.No.No.-79-8 (also known as CAS No.-79-) is a versatile compound with significant contributions to modern chemistry and materials science. Its unique properties make it indispensable in various industries, while ongoing research continues to uncover new applications that further highlight its importance in contemporary scientific advancements.
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